Cas no 140687-31-6 (Phenol, 2,2'-(phenylphosphinylidene)bis[4,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 2,2'-(phenylphosphinylidene)bis[4,6-bis(1,1-dimethylethyl)-
• CAS No: 140687-31-6
• MF: C₃₄H₄₇O₂P
• MW: 518.709551095963
• CID: 1296088
• PubChem ID: 15464556
• Update Time: 2025-04-20

Phenol, 2,2'-(phenylphosphinylidene)bis[4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-ditert-butyl-6-[(3,5-ditert-butyl-2-hydroxyphenyl)-phenylphosphoryl]phenol
• 140687-31-6
• 6,6'-(Phenylphosphanediyl)bis(2,4-di-tert-butylphenol)
• Phenol, 2,2'-(phenylphosphinylidene)bis[4,6-bis(1,1-dimethylethyl)-

• Inchi： 1S/C34H47O2P/c1-31(2,3)22-18-25(33(7,8)9)29(35)27(20-22)37(24-16-14-13-15-17-24)28-21-23(32(4,5)6)19-26(30(28)36)34(10,11)12/h13-21,35-36H,1-12H3
• InChI Key： MRMRFJQWXPICQT-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C)C1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 534.32651
• Monoisotopic Mass: 518.33136774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 7.92720